4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide

• IUPAC Name: 4-(2-methylpyrimidin-4-yl)oxy-N-(2-phenylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C19H24N4O2/c1-15-20-12-8-18(22-15)25-17-9-13-23(14-10-17)19(24)21-11-7-16-5-3-2-4-6-16/h2-6,8,12,17H,7,9-11,13-14H2,1H3,(H,21,24)
• InChI Key: OZEJFOOMPWACRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(CC2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

The compound “4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a type of heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The pyrimidine ring, in particular, would contribute to the compound’s aromaticity, potentially affecting its chemical reactivity.

Chemical Reactions Analysis

As for the chemical reactions, this compound could potentially undergo, it’s difficult to say without more specific information. The presence of the pyrimidine ring suggests that it might participate in reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Factors such as its size, shape, functional groups, and aromaticity would all contribute to its properties.

Scientific Research Applications

Antifungal Activity

• Researchers have explored the antifungal potential of this compound against various fungal pathogens. . Further studies could elucidate its mechanism of action and potential applications in crop protection or pharmaceuticals.

Crystallography and Structural Studies

• The crystal structure of 4-((2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)oxy)benzoic acid (a related compound) has been determined. It crystallizes in a monoclinic space group, revealing key molecular interactions and geometries. .

Synthetic Methodology and Organic Chemistry

• The synthesis of this compound involves interesting reactions, such as the copper-catalyzed [4 + 2] annulation of α,β-unsaturated ketoximes with activated nitriles. .

These diverse research avenues highlight the compound’s multifaceted nature and underscore its potential impact in various scientific domains. Further investigations will undoubtedly reveal additional applications and shed light on its broader significance.

Mechanism of Action

Target of Action

The primary targets of the compound “4-((2-methylpyrimidin-4-yl)oxy)-N-phenethylpiperidine-1-carboxamide” are protein kinases . Protein kinases are essential enzymes that control cell growth, differentiation, migration, and metabolism .

Mode of Action

The compound interacts with its targets, the protein kinases, by inhibiting their function . This inhibition disrupts the normal cellular processes controlled by these enzymes, leading to changes in cell growth, differentiation, migration, and metabolism .

Biochemical Pathways

The inhibition of protein kinases affects several biochemical pathways. These pathways are primarily involved in cell growth, differentiation, migration, and metabolism . The downstream effects of this disruption can lead to changes in cellular behavior and potentially halt the growth of cancer cells .

Result of Action

The result of the compound’s action is the disruption of normal cellular processes, leading to changes in cell growth, differentiation, migration, and metabolism . This disruption can potentially halt the growth of cancer cells .

Safety and Hazards

Without specific data, it’s difficult to provide accurate information about the safety and hazards associated with this compound. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would likely depend on its intended use. If it’s being studied as a potential drug, future research might focus on optimizing its synthesis, improving its efficacy, studying its pharmacokinetics, and assessing its safety.